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Compound of Interest

Compound Name: 3-Fluoro-4-(phenethyloxy)aniline

CAS No.: 946663-85-0

Cat. No.: B3171179

Get Quote

Technical Profile & Chemical Logic
Molecule Overview
3-Fluoro-4-(phenethyloxy)aniline is an electron-rich, substituted aniline derivative. Its

reactivity is governed by a "push-pull" electronic environment:

4-Phenethyloxy Group (

): A strong resonance donor (

) that significantly enhances the nucleophilicity of the amino group at the para position. It
also provides a lipophilic tail often required for hydrophobic pocket binding in protein targets.

3-Fluoro Group (

): An inductive withdrawer (

) located ortho to the amino group. While it slightly decreases the basicity (pKa) of the amine
compared to a non-fluorinated analogue, its primary role in drug design is to block metabolic
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oxidation at the ortho-position and induce a specific conformation via intramolecular
hydrogen bonding with the resulting amide/urea proton.

Reactivity Matrix
Parameter Characteristic Implication for Coupling

Nucleophilicity Moderate-High

Reactive towards activated

esters, acid chlorides, and

isocyanates.

Sterics Low-Moderate

The ortho-fluoro group adds

minimal steric bulk but may

influence the rotation of the

formed amide bond.

Solubility Lipophilic

Requires polar aprotic solvents

(DMF, DMAc, NMP) or

chlorinated solvents (DCM)

rather than alcohols for optimal

coupling rates.

Stability Oxidation Sensitive

The electron-rich ring is

susceptible to oxidation; store

under inert atmosphere (

/Ar).

Synthesis of the Building Block
Note: If you do not already have the amine, it is synthesized via Nucleophilic Aromatic

Substitution (

) followed by reduction.

Workflow Diagram
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3,4-Difluoronitrobenzene 3-Fluoro-4-(phenethyloxy)
nitrobenzene

 SNAr (Regioselective)

2-Phenylethanol
(K2CO3, DMF, 80°C)

3-Fluoro-4-(phenethyloxy)
aniline

 Reduction

H2, Pd/C
(MeOH/THF)

Click to download full resolution via product page

Figure 1: Synthesis route. The S_NAr step is regioselective for the 4-position due to the

stronger para-activation by the nitro group.

Coupling Protocols
Scenario A: Amide Coupling (General Drug Discovery)
Objective: Couple the aniline with a Carboxylic Acid (

) to form an amide. Mechanism: Activation of the acid followed by nucleophilic acyl substitution.

Materials
Amine: 3-Fluoro-4-(phenethyloxy)aniline (1.0 equiv)

Acid: Carboxylic acid partner (1.1 equiv)

Coupling Agent: HATU (1.2 equiv) or T3P (50% in EtOAc, 1.5 equiv)

Base: DIPEA (Diisopropylethylamine) (3.0 equiv)

Solvent: Anhydrous DMF or DMAc

Protocol (HATU Method)
Activation: In a dried vial, dissolve the Carboxylic Acid (1.1 equiv) in anhydrous DMF

(concentration ~0.2 M).
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Base Addition: Add DIPEA (3.0 equiv) and stir for 2 minutes at Room Temperature (RT).

Coupling Agent: Add HATU (1.2 equiv). The solution should turn slightly yellow. Stir for 5

minutes to form the activated ester (O-At ester).

Amine Addition: Add 3-Fluoro-4-(phenethyloxy)aniline (1.0 equiv).

Reaction: Stir at RT for 2–16 hours.

Monitoring: Check LC-MS. The 3-F group may slow the reaction slightly compared to

simple anilines; if incomplete after 4h, heat to 40°C.

Workup: Dilute with EtOAc, wash with saturated

(2x), water (1x), and brine (1x). Dry over

.[1]

Purification: Flash chromatography (Hexane/EtOAc).

Critical Note on 3-Fluoro Effect: The ortho-fluorine atom creates an intramolecular hydrogen

bond with the amide proton in the product. This stabilizes the planar conformation but can

make the amide proton appearing in NMR significantly downfield (

> 9.0 ppm).

Scenario B: Kinase Scaffold Attachment ( )
Objective: Couple the aniline to a 4-chloro-heterocycle (e.g., 4-chloroquinazoline, 4-

chloropyrimidine). Context: Common in the synthesis of Gefitinib/Erlotinib analogues.

Materials
Electrophile: 4-Chloro-quinazoline derivative (1.0 equiv)

Nucleophile: 3-Fluoro-4-(phenethyloxy)aniline (1.1 equiv)

Solvent: Isopropanol (iPrOH) or n-Butanol

Catalyst: Concentrated HCl (1-2 drops) or no base (autocatalytic).
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Protocol
Dissolution: Suspend the 4-Chloro-heterocycle and the Aniline in Isopropanol (0.5 M).

Reaction: Heat the mixture to reflux (

) for 4–12 hours.

Mechanism:[2][3] The reaction proceeds via an addition-elimination mechanism. The

protonated nitrogen of the heterocycle activates the system.

Precipitation: Upon cooling to RT, the product often precipitates as the hydrochloride salt.

Isolation: Filter the solid. Wash with cold iPrOH and

.

Free Basing (Optional): If the free base is required, partition the solid between DCM and

saturated

.

Scenario C: Urea Formation
Objective: Synthesis of Urea derivatives (e.g., Sorafenib analogues).

Protocol
Dissolution: Dissolve 3-Fluoro-4-(phenethyloxy)aniline (1.0 equiv) in anhydrous DCM or

THF.

Reagent: Add the Isocyanate (

) (1.1 equiv) dropwise.

Conditions: Stir at RT for 2–4 hours.

Workup: The urea product often precipitates from DCM. Filter and wash with minimal cold

DCM. If soluble, evaporate and purify via recrystallization from EtOH.
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Troubleshooting & Optimization Logic
Observation Root Cause Corrective Action

Low Yield (Amide)
Steric clash between 3-F and

bulky acids.

Switch to Acid Chloride

method (Acid chloride +

Pyridine in DCM).

Incomplete Reaction
Electronic deactivation by 3-F

(minor).

Heat reaction to 50°C; switch

solvent to NMP (higher boiling

point/polarity).

Darkening of Reaction Oxidation of the aniline.

Degas solvents with

prior to use. Add antioxidant

(e.g., BHT) traces if storing

solutions.

Regioisomer Impurities
(In synthesis step) 3- vs 4-

substitution.

Ensure starting material is 3,4-

difluoronitrobenzene. The 4-

position is much more reactive

toward

.

Decision Matrix Diagram
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Start: 3-Fluoro-4-(phenethyloxy)aniline

What is the Target Scaffold?

Amide Bond
(Kinase Hinge Binder)

Urea Linker
(DFG-out Binder)

Heterocycle Core
(Quinazoline/Pyrimidine)

Standard: HATU, DIPEA, DMF, RT

 Aliphatic Acid

Difficult: Acid Chloride, Pyridine, DCM

 Steric/Aromatic Acid

Isocyanate, DCM, RT S_NAr: iPrOH, Reflux, cat. HCl
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Figure 2: Decision matrix for selecting reaction conditions based on the desired electrophile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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